N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-phenoxyethanesulfonamide
• InChI: InChI=1S/C19H21N3O4S/c1-15-18(19(23)22(21(15)2)16-9-5-3-6-10-16)20-27(24,25)14-13-26-17-11-7-4-8-12-17/h3-12,20H,13-14H2,1-2H3
• InChI Key: JVPGDGREDZVOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)CCOC3=CC=CC=C3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.12527733 g/mol and the complexity rating of the compound is 659. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been synthesized as part of a series of sulfonamides, characterized by FTIR, NMR, and mass spectral data, indicating its potential for antimicrobial and antioxidant activities (Badgujar, More, & Meshram, 2018).
• It serves as a key intermediate in the synthesis of various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives, as explored in the utility of enaminonitriles in heterocyclic synthesis (Fadda, Etman, El-Seidy, & Elattar, 2012).

Application in Material Science

• The compound is used in the functional modification of polyvinyl alcohol/acrylic acid hydrogels, which are then evaluated for antibacterial and antifungal activities, indicating potential medical applications (Aly & El-Mohdy, 2015).

Biological and Pharmacological Activities

• Its derivatives have been studied for cytotoxicity and carbonic anhydrase inhibitory activities, showing potential for tumor selectivity and as lead molecules for further investigation (Kucukoglu et al., 2016).
• Research on 4-aminoantipyrine-based heterocycles derived from this compound has shown significant anti-breast cancer activity, offering insights into new potential therapeutic agents (Ghorab, El-Gazzar, & Alsaid, 2014).
• Studies on intermolecular interactions in antipyrine-like derivatives of this compound provide insights into their crystal packing and stabilization, which could be relevant in the design of new pharmaceuticals (Saeed et al., 2020).

Enzyme Inhibition and Molecular Interaction Studies

• Its derivatives are investigated as inhibitors of human carbonic anhydrases, a crucial aspect in the development of new substances with specific biological activities (Büyükkıdan, Büyükkıdan, Bülbül, Kasımoğulları, & Mert, 2017).
• Schiff base derivatives containing this compound exhibit antibacterial activities, which are important for the development of new antibacterial agents (Asiri & Khan, 2010).